Cas no 24146-36-9 (ethyl (2E)-(4-oxo-1,3-thiazolidin-2-ylidene)acetate)

Ethyl (2E)-(4-oxo-1,3-thiazolidin-2-ylidene)acetate is a versatile heterocyclic compound featuring a thiazolidinone core with an exocyclic ester functionality. Its α,β-unsaturated carbonyl structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active scaffolds. The compound exhibits reactivity at both the ester and olefinic positions, enabling diverse transformations such as nucleophilic additions or cyclizations. Its stability under standard conditions facilitates handling and storage. This derivative is particularly useful in medicinal chemistry for developing thiazolidinone-based analogs, which are explored for their potential biological activities. The product's well-defined structure and synthetic utility make it a practical choice for research applications requiring precise molecular modifications.

ethyl (2E)-(4-oxo-1,3-thiazolidin-2-ylidene)acetate structure

24146-36-9 structure

Product Name:ethyl (2E)-(4-oxo-1,3-thiazolidin-2-ylidene)acetate

CAS No:24146-36-9

MF:C₇H₉NO₃S

MW:187.216260671616

MDL:MFCD02061620

CID:264723

PubChem ID:637496

Update Time:2025-05-28

ethyl (2E)-(4-oxo-1,3-thiazolidin-2-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

- Acetic acid,2-(4-oxo-2-thiazolidinylidene)-, ethyl ester
- ethyl 2-(4-oxo-1,3-thiazolidin-2-ylidene)acetate
- (4-Oxo-thiazolidin-2-ylidene)-acetic acid ethyl ester
- 2-Carboethoxymethylenthiazolidin-4-on
- 2-Ethoxycarbonylmethylen-thiazolid-4-on
- 2-Ethoxycarbonylmethylen-thiazolidon-(4)
- 2-ethoxycarbonylmethylidene-4,5-dihydro-4-thiazolinone
- 24146-36-9
- Ethyl 2-(4-oxothiazolidin-2-ylidene)acetate
- (Z)-ethyl 2-(4-oxothiazolidin-2-ylidene)acetate
- 26312-94-7
- F3284-7630
- z-2-ethoxycarbonylmethylenethiazolidin-4-one
- ethyl2-(4-oxo-1,3-thiazolidin-2-ylidene)acetate
- ethyl (2Z)-(4-oxo-1,3-thiazolidin-2-ylidene)acetate
- GFDHQCVQEZVPRQ-UTCJRWHESA-N
- Acetic acid, (4-oxo-2-thiazolidinylidene)-, ethyl ester
- .DELTA.2,.alpha.-Thiazolidineacetic acid, 4-oxo-, ethyl ester
- ETHYL 2-(4-OXO-1,3-THIAZOLAN-2-YLIDEN)ACETATE
- InChI=1/C7H9NO3S/c1-2-11-7(10)3-6-8-5(9)4-12-6/h3H,2,4H2,1H3,(H,8,9)/b6-3
- ETHYL (2E)-(4-OXO-1,3-THIAZOLIDIN-2-YLIDENE)ACETATE
- acetic acid, (4-oxo-2-thiazolidinylidene)-, ethyl ester, (2Z)-
- MFCD02061620
- AKOS002664308
- Z56823015
- EN300-05382
- Ethyl (2Z)-(4-oxo-1,3-thiazolidin-2-ylidene)ethanoate #
- THIAZOLIDINE,4-ONE,2-(YLIDENE-CARBETHOXYMETHINE)-(TRANS)
- ethyl (2E)-(4-oxo-1,3-thiazolidin-2-ylidene)acetate
- MDL： MFCD02061620
- Inchi： 1S/C7H9NO3S/c1-2-11-7(10)3-6-8-5(9)4-12-6/h3H,2,4H2,1H3,(H,8,9)/b6-3-
- InChI Key： GFDHQCVQEZVPRQ-UTCJRWHESA-N
- SMILES： S1/C(=C\C(=O)OCC)/NC(C1)=O

Computed Properties

Exact Mass: 187.03037
Monoisotopic Mass: 187.03
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80.7A^2
XLogP3: 0.4

Experimental Properties

Density: 1.392
Boiling Point: 417.1°Cat760mmHg
Flash Point: 206°C
Refractive Index: 1.622
PSA: 55.4
LogP: 0.58270

ethyl (2E)-(4-oxo-1,3-thiazolidin-2-ylidene)acetate Pricemore >>

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abcr	AB500095-250 mg	Ethyl (2E)-(4-oxo-1,3-thiazolidin-2-ylidene)acetate; .	24146-36-9	250MG	€176.40	2022-03-01
abcr	AB500095-500 mg	Ethyl (2E)-(4-oxo-1,3-thiazolidin-2-ylidene)acetate; .	24146-36-9	500MG	€209.50	2022-03-01
abcr	AB500095-1 g	Ethyl (2E)-(4-oxo-1,3-thiazolidin-2-ylidene)acetate; .	24146-36-9	1g	€231.60	2022-03-01
abcr	AB500095-2 g	Ethyl (2E)-(4-oxo-1,3-thiazolidin-2-ylidene)acetate; .	24146-36-9	2g	€309.00	2022-03-01
abcr	AB500095-250mg	Ethyl (2E)-(4-oxo-1,3-thiazolidin-2-ylidene)acetate; .	24146-36-9	250mg	€113.50	2025-03-19
abcr	AB500095-1g	Ethyl (2E)-(4-oxo-1,3-thiazolidin-2-ylidene)acetate; .	24146-36-9	1g	€157.00	2025-03-19
abcr	AB500095-5g	Ethyl (2E)-(4-oxo-1,3-thiazolidin-2-ylidene)acetate; .	24146-36-9	5g	€292.00	2025-03-19